![molecular formula C16H20F3N3O3S B4677005 1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide](/img/structure/B4677005.png)
1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide
Overview
Description
1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of extensive investigation. In
Mechanism of Action
The mechanism of action of 1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide is complex and not fully understood. However, studies have suggested that this compound works by inhibiting various signaling pathways involved in cell growth, proliferation, and survival. This compound has been found to inhibit the activity of enzymes such as cyclin-dependent kinases and histone deacetylases, which are involved in cell cycle regulation and gene expression.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. Some of the effects observed in studies include:
- Inhibition of cell growth and proliferation: This compound has been found to inhibit the growth and proliferation of cancer cells and other cell types.
- Induction of apoptosis: Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells.
- Neuroprotective effects: This compound has been found to have neuroprotective effects and can reduce the accumulation of beta-amyloid and alpha-synuclein in the brain.
- Anti-inflammatory effects: This compound has been found to have anti-inflammatory effects and can reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide in lab experiments is its versatility. This compound has been found to have a range of biochemical and physiological effects, making it useful for studying a variety of biological processes. However, one of the limitations of using this compound is its complex synthesis method. This can make it difficult and time-consuming to produce the compound in large quantities for use in experiments.
Future Directions
There are many future directions for research on 1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide. Some of the areas where future research could be focused include:
- Developing more efficient synthesis methods: One area where future research could be focused is developing more efficient synthesis methods for this compound. This could make it easier and more cost-effective to produce the compound in large quantities for use in experiments.
- Studying the mechanism of action: Another area where future research could be focused is studying the mechanism of action of this compound in more detail. This could help researchers better understand how the compound works and identify new targets for drug development.
- Developing new applications: Finally, future research could be focused on developing new applications for this compound. For example, researchers could explore its potential as a treatment for other diseases or investigate its use in combination with other drugs.
Scientific Research Applications
1-(ethylsulfonyl)-N'-[4-(trifluoromethyl)benzylidene]-3-piperidinecarbohydrazide has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of extensive investigation. Some of the areas where this compound has been studied include:
- Cancer research: this compound has been found to have anti-tumor activity in a variety of cancer cell lines. Studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
- Neurodegenerative diseases: This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound has neuroprotective effects and can reduce the accumulation of beta-amyloid and alpha-synuclein in the brain.
- Inflammation: This compound has also been found to have anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
properties
IUPAC Name |
1-ethylsulfonyl-N-[(E)-[4-(trifluoromethyl)phenyl]methylideneamino]piperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3N3O3S/c1-2-26(24,25)22-9-3-4-13(11-22)15(23)21-20-10-12-5-7-14(8-6-12)16(17,18)19/h5-8,10,13H,2-4,9,11H2,1H3,(H,21,23)/b20-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKWGYBQKVHEKX-KEBDBYFISA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)NN=CC2=CC=C(C=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)N/N=C/C2=CC=C(C=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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